Cas no 2679930-45-9 ((2S)-4-oxo-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-4-oxo-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679930-45-9
• MF: C₇H₆F₃NO₄
• MW: 225.122052669525
• CID: 5652287
• PubChem ID: 165907103
• Update Time: 2025-06-25

(2S)-4-oxo-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274389
• 2679930-45-9
• (2S)-4-oxo-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H6F3NO4/c8-7(9,10)6(15)11-2-3(12)1-4(11)5(13)14/h4H,1-2H2,(H,13,14)/t4-/m0/s1
• InChI Key： JHJZUZHPIMLVBZ-BYPYZUCNSA-N
• SMILES： FC(C(N1CC(C[C@H]1C(=O)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 225.02489216g/mol
• Monoisotopic Mass: 225.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.7Ų

Additional information on (2S)-4-oxo-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

(2S)-4-Oxo-1-(2,2,2-Trifluoroacetyl)pyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2679930-45-9, commonly referred to as (2S)-4-oxo-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure features a pyrrolidine ring with a trifluoroacetyl group and a carboxylic acid moiety, making it a versatile compound for various chemical modifications.

Recent studies have highlighted the importance of (strong>(strong>pyrrolidine) derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The (strong>trifluoroacetyl) group attached to the pyrrolidine ring introduces unique electronic and steric properties, enhancing the compound's stability and bioavailability. This has led to its exploration in the development of novel therapeutic agents targeting various diseases.

The synthesis of (strong>(strong>4-oxo)) derivatives has been optimized through advanced synthetic methodologies, ensuring high yields and purity. Researchers have employed asymmetric catalysis to achieve the desired stereochemistry at the chiral center, which is crucial for the compound's biological activity. This approach has significantly improved the efficiency of producing enantiomerically pure samples.

In terms of biological activity, (strong>(strong>pyrrolidine)) derivatives have shown promising results in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinases, making it a potential candidate for anti-cancer drug development. Additionally, its ability to penetrate cellular membranes efficiently suggests its suitability for targeting intracellular pathogens.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various protein targets. These studies have provided insights into its binding modes and interactions at atomic levels, further guiding its optimization for therapeutic applications.

In conclusion, (strong>(strong>(2S)-4-Oxo-1-(2,2,2-Trifluoroacetyl)pyrrolidine-2-Carboxylic Acid)) represents a valuable molecule in contemporary chemical research. Its structural versatility and promising biological profile position it as a key player in the development of innovative pharmaceuticals. Continued research into its properties and applications will undoubtedly unlock new opportunities in drug discovery.